Cas no 1339755-76-8 (3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE)

• Product Name: 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE
• CAS No: 1339755-76-8
• MF: C₁₁H₁₀BrF₂NO
• MW: 290.104009151459
• CID: 4589531
• PubChem ID: 64210943
• Update Time: 2025-10-28

3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE

• Inchi： 1S/C11H10BrF2NO/c12-8-2-1-5-15(11(8)16)7-3-4-9(13)10(14)6-7/h3-4,6,8H,1-2,5H2
• InChI Key： XVSCTBQBDDZROG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(F)=C2)CCCC(Br)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE

Comprehensive Overview of 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE (CAS No. 1339755-76-8)

3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE (CAS No. 1339755-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated piperidinone derivative features a unique structural framework, combining a 3,4-difluorophenyl moiety with a piperidin-2-one core. Its molecular formula is C₁₁H₁₀BrF₂NO, and it exhibits a molecular weight of 290.11 g/mol. The compound's distinct heterocyclic architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated and brominated compounds like 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE has surged due to their enhanced metabolic stability and binding affinity. Researchers are particularly interested in its potential applications in drug discovery, where its electrophilic bromine atom allows for further functionalization via cross-coupling reactions. The compound's 3,4-difluorophenyl group is also noteworthy, as fluorinated aromatic rings are known to improve pharmacokinetic properties, such as membrane permeability and bioavailability. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE typically involves multi-step organic transformations, including N-alkylation, halogenation, and cyclization. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable chemistry practices. Analytical characterization of this compound relies on nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring high purity and structural integrity.

From a commercial perspective, 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE is primarily supplied by fine chemical manufacturers and contract research organizations (CROs). Its applications span across academic research, pharmaceutical development, and material science. Notably, the compound has been investigated for its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. This aligns with the increasing focus on neurodegenerative diseases and mental health therapeutics, areas where users frequently search for terms like "GPCR modulators" and "fluorinated drug candidates."

Safety and handling of 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulatory frameworks, its bromine substituent warrants careful handling to avoid unnecessary exposure. Storage recommendations typically suggest ambient or refrigerated conditions in tightly sealed containers to prevent degradation.

In summary, 3-BROMO-1-(3,4-DIFLUOROPHENYL)PIPERIDIN-2-ONE (CAS No. 1339755-76-8) represents a versatile building block in modern organic synthesis. Its relevance to drug discovery, fluorine chemistry, and medicinal chemistry underscores its importance in addressing contemporary challenges in healthcare and biotechnology. As research continues to explore its potential, this compound is poised to remain a focal point in scientific literature and industrial applications.